Cas no 1261500-17-7 (3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid)

3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid is a fluorinated aromatic propionic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates both difluoromethyl and trifluoromethoxy substituents, which enhance metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The presence of fluorine atoms improves bioavailability and binding affinity in target interactions. This compound is particularly useful in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and well-defined chemical properties ensure reliable performance in experimental settings. The acid functionality allows for further derivatization, offering versatility in synthetic pathways.
3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid structure
1261500-17-7 structure
Product Name:3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid
CAS No:1261500-17-7
MF:C11H9F5O3
MW:284.179381132126
CID:4791454
Update Time:2025-10-29

3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid
    • Inchi: 1S/C11H9F5O3/c12-10(13)7-3-6(1-2-9(17)18)4-8(5-7)19-11(14,15)16/h3-5,10H,1-2H2,(H,17,18)
    • InChI Key: YGPSMXZFMPKIHJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=CC(=C1)CCC(=O)O)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 305
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5

3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013005206-1g
3-(3'-(Difluoromethyl)-5'-(trifluoromethoxy)phenyl)propionic acid
1261500-17-7 97%
1g
$1504.90 2023-09-03
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